BENGHE Methodological & Application

Check Availability & Pricing

Tricarballylate: A Tool for Elucidating the Krebs
Cycle

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tricarballylate

Cat. No.: B1239880

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Tricarballylic acid, or tricarballylate, is a tricarboxylic acid that serves as a valuable tool for
studying the intricate workings of the Krebs cycle (also known as the citric acid cycle or TCA
cycle). Its primary utility lies in its ability to competitively inhibit aconitase, a key enzyme that
catalyzes the stereospecific isomerization of citrate to isocitrate.[1][2] By blocking this crucial
step, tricarballylate allows researchers to probe the consequences of disrupting the Krebs
cycle, investigate metabolic flux, and explore the downstream effects on cellular respiration and
biosynthesis. These application notes provide detailed protocols and data for utilizing
tricarballylate as a specific inhibitor of the Krebs cycle.

Mechanism of Action

Tricarballylate acts as a competitive inhibitor of aconitase (aconitate hydratase, EC 4.2.1.3).[1]
[2] This means that tricarballylate binds to the active site of the enzyme, the same site where
the natural substrate, citrate, would normally bind. This binding is reversible, and the degree of
inhibition is dependent on the relative concentrations of the inhibitor and the substrate. The
structural similarity between tricarballylate and citrate allows it to effectively compete for the
active site, thereby preventing the conversion of citrate to isocitrate and halting the progression
of the Krebs cycle at this juncture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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